Cas no 1356839-88-7 (42-O-tert-Butyldimethylsilyloxyethyl-d4 Rapamycin)

• Product Name: 42-O-tert-Butyldimethylsilyloxyethyl-d4 Rapamycin
• CAS No: 1356839-88-7
• MF: C₅₉H₉₇NO₁₄Si
• MW: 1076.50994753838
• CID: 1061773
• Update Time: 2025-05-26

42-O-tert-Butyldimethylsilyloxyethyl-d4 Rapamycin Chemical and Physical Properties

Names and Identifiers

• 42-O-tert-Butyldimethylsilyloxyethyl-d4 Rapamycin
• 42-O-[2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]ethyl-d4]rapamycin
• Everolimus-d4 tert-Butyldimethylsilyl Ether

• Inchi： 1S/C59H97NO14Si/c1-37-21-17-16-18-22-38(2)49(68-11)35-45-26-24-43(7)59(67,74-45)55(64)56(65)60-28-20-19-23-46(60)57(66)73-50(36-47(61)39(3)32-42(6)53(63)54(70-13)52(62)41(5)31-37)40(4)33-44-25-27-48(51(34-44)69-12)71-29-30-72-75(14,15)58(8,9)10/h16-18,21-22,32,37,39-41,43-46,48-51,53-54,63,67H,19-20,23-31,33-36H2,1-15H3/t37-,39-,40-,41-,43-,44+,45+,46+,48-,49+,50+,51-,53-,54+,59-/m1/s1/i29D2,30D2
• InChI Key： OCAIMYVVCQFDKI-SGPIUGFDSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC([2H])([2H])C([2H])([2H])O[C@@H]1CC[C@@H](C[C@@H](C)[C@@H]2CC([C@@H](C=C(C)[C@H]([C@H](C([C@H](C)C[C@H](C)C=CC=CC=C(C)[C@H](C[C@@H]3CC[C@@H](C)[C@@](C(C(N4CCCC[C@H]4C(=O)O2)=O)=O)(O)O3)OC)=O)OC)O)C)=O)C[C@H]1OC

Computed Properties

• Exact Mass: 1075.69000

Experimental Properties

• PSA: 193.66000
• LogP: 9.16460

Additional information on 42-O-tert-Butyldimethylsilyloxyethyl-d4 Rapamycin

Research Brief on 42-O-tert-Butyldimethylsilyloxyethyl-d4 Rapamycin (CAS: 1356839-88-7): Recent Advances and Applications

The compound 42-O-tert-Butyldimethylsilyloxyethyl-d4 Rapamycin (CAS: 1356839-88-7) has garnered significant attention in the field of chemical biology and medicinal research due to its structural modifications and potential therapeutic applications. As a deuterated and silyl-protected derivative of rapamycin, this molecule offers unique advantages in pharmacokinetic studies, metabolic stability, and targeted drug delivery. Recent studies have focused on elucidating its mechanism of action, optimizing synthetic pathways, and exploring its efficacy in preclinical models.

One of the key advancements in the research of 42-O-tert-Butyldimethylsilyloxyethyl-d4 Rapamycin is its improved metabolic stability compared to its parent compound, rapamycin. The incorporation of deuterium atoms at specific positions enhances the molecule's resistance to enzymatic degradation, thereby prolonging its half-life in vivo. Additionally, the tert-butyldimethylsilyl (TBDMS) protecting group at the 42-O position facilitates selective deprotection under mild conditions, enabling further functionalization for targeted therapies. These modifications make it a promising candidate for applications in immunosuppression, oncology, and neurodegenerative diseases.

Recent synthetic efforts have focused on streamlining the production of 42-O-tert-Butyldimethylsilyloxyethyl-d4 Rapamycin to ensure high yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthesis route that leverages asymmetric catalysis and deuterium exchange reactions. This approach not only improves the scalability of the process but also reduces the formation of byproducts, which is critical for regulatory compliance and clinical translation. The study reported an overall yield of 65%, with a purity exceeding 98%, as confirmed by HPLC and mass spectrometry analyses.

In preclinical studies, 42-O-tert-Butyldimethylsilyloxyethyl-d4 Rapamycin has demonstrated potent mTOR (mechanistic target of rapamycin) inhibition, with an IC50 value comparable to that of rapamycin. However, its deuterated structure confers superior tissue distribution and reduced off-target effects, as evidenced by recent in vivo pharmacokinetic studies. For instance, a 2024 study in Cancer Research highlighted its enhanced accumulation in tumor tissues, leading to improved efficacy in xenograft models of breast cancer. These findings underscore its potential as a next-generation mTOR inhibitor for oncology applications.

Despite these promising results, challenges remain in the clinical development of 42-O-tert-Butyldimethylsilyloxyethyl-d4 Rapamycin. Regulatory considerations, such as the need for extensive toxicology studies and the evaluation of long-term safety profiles, must be addressed. Furthermore, the cost of deuterated compounds and the complexity of their synthesis may pose barriers to widespread adoption. Ongoing research aims to address these challenges by exploring alternative synthetic routes and optimizing formulation strategies.

In conclusion, 42-O-tert-Butyldimethylsilyloxyethyl-d4 Rapamycin represents a significant advancement in the field of chemical biology, offering improved metabolic stability and targeted therapeutic potential. Recent studies have elucidated its synthetic pathways, mechanism of action, and preclinical efficacy, paving the way for future clinical trials. As research progresses, this compound may emerge as a valuable tool for addressing unmet medical needs in immunosuppression and oncology.